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Compound of Interest

Compound Name: Arachidic acid-d2

Cat. No.: B1641944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information and handling precautions for Arachidic
acid-d2 (Deuterated Eicosanoic Acid). Given the limited availability of a specific Safety Data

Sheet (SDS) for the deuterated form, this document synthesizes data from the SDS of its non-

deuterated counterpart, Arachidic acid, and incorporates best practices for handling stable

isotope-labeled compounds in a research environment. The hazards and properties of

deuterated compounds are generally assumed to be similar to their non-labeled counterparts.

Section 1: Chemical and Physical Properties
Arachidic acid-d2 is a stable isotope-labeled version of arachidic acid, a saturated long-chain

fatty acid. The deuterium labeling makes it a valuable internal standard for quantification in

mass spectrometry-based analyses.

Table 1: Physical and Chemical Properties of Arachidic Acid (and assumed for Arachidic Acid-
d2)
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Property Value References

Chemical Name Eicosanoic-2,2-d2 Acid [1]

Synonyms
Arachidic Acid-d2, Arachic

Acid-d2
[1]

CAS Number 232600-70-3 [1]

Molecular Formula C20H38D2O2 [2]

Molecular Weight 314.5 g/mol [3]

Appearance White crystalline solid [4]

Melting Point 74 - 77 °C [4]

Boiling Point 328 °C (decomposes) [4][5]

Solubility

Insoluble in water. Soluble in

organic solvents such as

ethanol and

dimethylformamide (DMF).

[6][7]

Purity
≥99% deuterated forms (d1-

d2)
[2][3]

Section 2: Hazard Identification and Safety
Precautions
Arachidic acid is classified as causing skin and serious eye irritation, and it may cause

respiratory irritation.[8] One source also indicates it is a "possible neoplastic".[1]

Table 2: Hazard Identification
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Hazard Classification
Precautionary Statement
Codes

Skin Irritation Category 2 H315

Eye Irritation Category 2A H319

Specific target organ toxicity

(single exposure)

Category 3 (Respiratory tract

irritation)
H335

Handling Precautions
Engineering Controls: Use in a well-ventilated area, preferably in a fume hood.[1] Ensure

that eyewash stations and safety showers are readily accessible.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles or glasses.[1]

Hand Protection: Chemical-resistant gloves are recommended.[1]

Respiratory Protection: For operations that may generate dust, a self-contained breathing

apparatus or a chemical cartridge respirator should be used.[1]

Skin and Body Protection: Wear a lab coat or other protective clothing.[1]

Hygiene Measures: Wash hands thoroughly after handling.[8] Do not eat, drink, or smoke in

the laboratory.

First Aid Measures
After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention if symptoms persist.[4]

After Skin Contact: Immediately wash with soap and plenty of water.[8] If skin irritation

occurs, get medical advice/attention.[4]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. If eye irritation persists, get medical
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advice/attention.[4]

After Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[4]

Section 3: Experimental Protocols and Workflows
Arachidic acid-d2 is primarily used as an internal standard in quantitative mass spectrometry

to improve accuracy and precision.

General Workflow for Using Arachidic Acid-d2 as an
Internal Standard
The following diagram illustrates a typical workflow for a quantitative analysis using a stable

isotope-labeled internal standard like Arachidic acid-d2.
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Sample Preparation

Analysis

Data Processing

Biological Sample (e.g., Plasma)

Spike with known amount of Arachidic Acid-d2

Add Internal Standard

Lipid Extraction

Derivatization (optional, e.g., for GC-MS)

LC-MS/MS or GC-MS Analysis

Inject into Instrument

Measure Peak Area Ratio (Analyte / Internal Standard)

Quantify Analyte Concentration using Calibration Curve

Click to download full resolution via product page

Caption: Workflow for quantification using a stable isotope-labeled internal standard.
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Example Protocol: Quantification of Free Fatty Acids in
Plasma using GC-MS
This protocol is adapted from established methods for fatty acid analysis.

Sample Preparation:

To a glass tube, add 200 µL of plasma.

Add a known amount of Arachidic acid-d2 (as part of a deuterated internal standard mix)

to the plasma sample.

Add methanol to lyse the cells and acidify with HCl.

Lipid Extraction:

Add an organic solvent (e.g., iso-octane) to the sample, vortex, and centrifuge to separate

the layers.

Transfer the organic layer containing the lipids to a new tube.

Dry the extract under a stream of nitrogen.

Derivatization:

To make the fatty acids volatile for GC-MS analysis, they are often derivatized to form

esters (e.g., pentafluorobenzyl esters).

Add the derivatization reagents and incubate.

Dry the sample again and reconstitute in a suitable solvent.

GC-MS Analysis:

Inject the derivatized sample into the GC-MS.

The gas chromatograph separates the different fatty acid esters.
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The mass spectrometer detects and quantifies the derivatized arachidic acid and

arachidic acid-d2 based on their specific mass-to-charge ratios.

Quantification:

A calibration curve is generated using known concentrations of unlabeled arachidic acid

and a fixed concentration of arachidic acid-d2.

The ratio of the peak area of the unlabeled arachidic acid to the deuterated internal

standard is plotted against the concentration of the unlabeled standard.

The concentration of arachidic acid in the plasma sample is then determined from this

calibration curve.

Section 4: Signaling Pathways
Long-chain saturated fatty acids, such as arachidic acid, can influence cellular signaling

pathways, often related to inflammation and metabolism. While arachidic acid itself is not a

direct precursor to eicosanoids like arachidonic acid, it can modulate cellular processes. The

diagram below illustrates a simplified overview of how a long-chain fatty acid might initiate a

signaling cascade.
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Caption: Simplified signaling pathway for a long-chain fatty acid.

Section 5: Storage and Disposal
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Storage: Store in a tightly closed container in a cool, well-ventilated area.[9] Some suppliers

recommend storage at -20°C.[6]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

This should be done via a licensed disposal company.[1]

Section 6: Fire-Fighting and Accidental Release
Measures

Fire-Fighting: Use extinguishing media appropriate for the surrounding environment, such as

carbon dioxide, dry chemical powder, or foam.[1]

Accidental Release: Wear appropriate personal protective equipment.[1] Carefully scoop up

the spilled solid material and place it in a closed container for disposal.[1] Ensure adequate

ventilation.[1]

This technical guide is intended to provide essential safety and handling information for

Arachidic acid-d2 in a research setting. It is crucial to always consult the most current Safety

Data Sheet provided by the supplier and to follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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